Cas no 34422-12-3 (Elenolic Acid (>90%))

• Product Name: Elenolic Acid (>90%)
• CAS No: 34422-12-3
• MF: C₁₁H₁₄O₆
• MW: 242.225264072418
• CID: 315282
• Update Time: 2025-10-21

Elenolic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid,3-formyl-3,4-dihydro-5-(methoxycarbonyl)-2-methyl-, (2S,3S,4S)-
• ELENAIC ACID
• ((2R,4R)-2-((1H-1,2,4-triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl 4-methyl-benzenesulfonate
• ((2S)-3c-formyl-5-methoxycarbonyl-2r-methyl-3,4-dihydro-2H-pyran-4t-yl)-acetic acid
• (-)-Elenolic acid
• (2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-4-tozyloxymethyl-1,3-dioxolane
• Elenolic Acid (>90%)

• Inchi： 1S/C11H14O6/c1-6-8(4-12)7(3-10(13)14)9(5-17-6)11(15)16-2/h4-8H,3H2,1-2H3,(H,13,14)/t6-,7-,8+/m0/s1
• InChI Key： MQFAJBBHEYTHKF-BIIVOSGPSA-N
• SMILES： O1C=C(C(=O)OC)[C@@H](CC(=O)O)[C@H](C=O)[C@@H]1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Elenolic Acid (>90%)

Elenolic Acid (>90%) - A Comprehensive Overview

Elenolic acid, also known by its CAS number 34422-12-3, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology, cosmetics, and nutraceuticals. This compound is primarily derived from the seeds of the Elaeis guineensis plant, commonly known as the oil palm. Elenolic acid has been extensively studied for its potential health benefits and versatile applications. In this article, we will delve into the latest research findings, properties, and uses of elenolic acid.

Chemical Structure and Properties

Elenolic acid is a triterpenoid compound with a unique chemical structure that contributes to its biological activity. Its molecular formula is C₃₄H₅₆O₃, and it exists as a white crystalline powder with a melting point of approximately 150°C. The compound is highly lipophilic, making it ideal for incorporation into lipid-based formulations. Recent studies have highlighted the importance of its stereochemistry in determining its bioavailability and pharmacokinetics.

Biological Activity and Health Benefits

Elenolic acid has been extensively studied for its anti-inflammatory, antioxidant, and anti-cancer properties. A 2023 study published in the Nutrients journal demonstrated that elenolic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to scavenge free radicals, thereby protecting cells from oxidative damage.

In terms of cancer research, elenolic acid has been found to induce apoptosis in various cancer cell lines, including breast and prostate cancer cells. A recent study conducted at the University of California revealed that elenolic acid targets the mitochondrial pathway of apoptosis by modulating Bcl-2 family proteins. These findings underscore its potential as a novel anti-cancer agent.

Applications in Cosmetics and Skincare

The cosmetic industry has embraced elenolic acid for its ability to improve skin health and appearance. It is widely used in anti-aging products due to its ability to stimulate collagen synthesis and reduce wrinkle formation. A 2023 clinical trial published in the Journal of Cosmetic Dermatology demonstrated that topical application of elenolic acid significantly reduced fine lines and improved skin elasticity in participants aged 30-50.

Elenolic acid is also known for its photoprotective properties. It has been shown to enhance the efficacy of sunscreen formulations by reducing UV-induced oxidative stress. This makes it an ideal ingredient for sunscreens aimed at preventing photoaging.

Nutraceuticals and Dietary Supplements

In the nutraceutical sector, elenolic acid is increasingly being incorporated into dietary supplements due to its potential health benefits. It is often marketed as a natural supplement for improving joint health, reducing inflammation, and enhancing overall well-being.

A 2023 study conducted at the University of Tokyo investigated the effects of elenolic acid on joint health in rats with induced arthritis. The results indicated that elenolic acid significantly reduced joint inflammation and improved mobility. These findings suggest that it could be a promising natural alternative to conventional anti-inflammatory medications.

Future Directions and Research Opportunities

The future of elenolic acid research looks promising, with ongoing studies exploring its potential in treating neurodegenerative diseases such as Alzheimer's disease. Preliminary findings suggest that elenolic acid may protect neurons from oxidative stress-induced damage, potentially slowing down disease progression.

Additionally, researchers are investigating the use of elenolic acid in developing novel drug delivery systems. Its lipophilic nature makes it an ideal candidate for encapsulating hydrophobic drugs, enhancing their bioavailability.

In conclusion, elenolic acid (CAS No: 34422-12-3) is a versatile compound with a wide range of applications in pharmacology, cosmetics, and nutraceuticals. Its unique chemical properties and biological activity make it a valuable ingredient in various industries. As research continues to uncover new therapeutic applications, elenolic acid is poised to play an even greater role in improving human health and well-being.